Cas no 82065-19-8 ((2R,4S)-2-phenyloxan-4-ol)

(2R,4S)-2-phenyloxan-4-ol structure
(2R,4S)-2-phenyloxan-4-ol structure
Product Name:(2R,4S)-2-phenyloxan-4-ol
CAS No:82065-19-8
MF:C11H14O2
MW:178.227663516998
CID:706850
PubChem ID:10329884
Update Time:2025-04-19

(2R,4S)-2-phenyloxan-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Phenyltetrahydro-2H-pyran-4-ol
    • 2H-Pyran-4-ol,tetrahydro-2-phenyl-, (2R,4S)-rel-
    • 2-phenyloxan-4-ol
    • (2R,4S)-2-phenyloxan-4-ol
    • SCHEMBL1265907
    • CCG-358802
    • FT-0773663
    • F8880-4174
    • FT-0772995
    • SB47533
    • A840242
    • 2-phenyl-tetrahydro-2H-pyran-4-ol
    • 2H-Pyran-4-ol,tetrahydro-2-phenyl-,(2R,4S)-rel-
    • 2-phenyltetrahydropyran-4-ol
    • 2-phenyl-tetrahydro-pyran-4-ol
    • MFCD12025409
    • AKOS013422757
    • 82065-19-8
    • AS-40369
    • EN300-116011
    • 2H-Pyran-4-ol, tetrahydro-2-phenyl-
    • Z1192341080
    • 132149-01-0
    • SB45941
    • DTXSID80438160
    • Inchi: 1S/C11H14O2/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2
    • InChI Key: VPXLNWRTGPPGRS-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.123±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (7.7 g/l) (25 º C),

(2R,4S)-2-phenyloxan-4-ol Pricemore >>

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